CID 78060837

• Molecular Formula: C2H4Si2
• Molecular Weight: 84.22 g/mol
• InChI: InChI=1S/C2H4Si2/c1-3-2-4(1)3/h1-2H2
• InChI Key: PYUZMJYFTZMTPP-UHFFFAOYSA-N
• Canonical SMILES: C1[Si]2[Si]1C2

Description

The compound with the identifier CID 78060837 is a chemical entity that has garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 78060837 involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained with high purity and yield. The synthetic routes typically involve the use of specific reagents and catalysts under controlled temperature and pressure conditions. For instance, one common method involves the reaction of precursor compounds in the presence of a catalyst, followed by purification steps to isolate the desired product .

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet the demand for this compound in various applications. The industrial production methods often involve the use of large-scale reactors and continuous flow processes to ensure consistent quality and high throughput. The reaction conditions are optimized to maximize yield and minimize the formation of by-products .

Chemical Reactions Analysis

Types of Reactions: CID 78060837 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its properties for specific applications .

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes. For example, oxidation reactions may be carried out using hydrogen peroxide or potassium permanganate under acidic or basic conditions .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound’s structure .

Scientific Research Applications

CID 78060837 has a wide range of scientific research applications due to its unique chemical properties. In chemistry, it is used as a reagent in various synthetic reactions to produce novel compounds. In biology, it is studied for its potential effects on cellular processes and its ability to interact with biological molecules. In medicine, this compound is investigated for its potential therapeutic applications, including its role in drug development and disease treatment. Additionally, in industry, this compound is utilized in the production of materials with specific properties, such as polymers and coatings .

Mechanism of Action

The mechanism of action of CID 78060837 involves its interaction with specific molecular targets and pathways within biological systems. The compound exerts its effects by binding to target molecules, such as enzymes or receptors, and modulating their activity. This interaction can lead to changes in cellular processes and physiological responses. The detailed molecular pathways involved in the action of this compound are the subject of ongoing research, with studies focusing on understanding how this compound influences various biological functions .

Comparison with Similar Compounds

Similar Compounds: CID 78060837 can be compared with other similar compounds that share structural or functional similarities. Some of these similar compounds include CID 83497 and CID 11962412, which have been studied for their respective properties and applications .

Uniqueness: While other compounds may share certain structural features, this compound’s specific reactivity and interaction with biological systems make it a valuable compound for various scientific and industrial purposes .